Cas no 400076-68-8 (4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one)
4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
- Oprea1_868489
- 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1H-pyrazol-3-one
- 12E-347S
- 4-(2-chlorophenyl)-2-(3-chlorophenyl)-2,3-dihydro-1H-pyrazol-3-one
- 400076-68-8
- AKOS005079737
-
- Inchi: 1S/C15H10Cl2N2O/c16-10-4-3-5-11(8-10)19-15(20)13(9-18-19)12-6-1-2-7-14(12)17/h1-9,18H
- InChI Key: GEBWZTNHIQOXFE-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=CNN(C2C=CC=C(C=2)Cl)C1=O
Computed Properties
- Exact Mass: 304.0170183g/mol
- Monoisotopic Mass: 304.0170183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 32.3Ų
4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674868-1mg |
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one |
400076-68-8 | 98% | 1mg |
¥519.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674868-2mg |
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one |
400076-68-8 | 98% | 2mg |
¥630.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674868-5mg |
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one |
400076-68-8 | 98% | 5mg |
¥682.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674868-10mg |
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one |
400076-68-8 | 98% | 10mg |
¥882.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674868-20mg |
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one |
400076-68-8 | 98% | 20mg |
¥1210.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674868-25mg |
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one |
400076-68-8 | 98% | 25mg |
¥1134.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674868-50mg |
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one |
400076-68-8 | 98% | 50mg |
¥1226.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674868-100mg |
4-(2-Chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one |
400076-68-8 | 98% | 100mg |
¥2194.00 | 2024-05-15 |
4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
Introduction to 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one (CAS No. 400076-68-8)
4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 400076-68-8, belongs to the pyrazolone class of molecules, which are well-known for their diverse pharmacological applications. The presence of chlorine substituents at the 2- and 3-positions of the phenyl rings introduces additional functionalization possibilities, making this molecule a promising candidate for further chemical and biological investigation.
The structural framework of 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one consists of a central pyrazolone ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. This core structure is flanked by two phenyl rings, each substituted with chlorine atoms. The specific arrangement of these substituents can influence the compound's electronic properties, solubility, and interactions with biological targets. Such structural features are often exploited in drug design to enhance binding affinity and selectivity.
In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazolone derivatives due to their reported bioactivities. For instance, studies have suggested that compounds within this class may exhibit anti-inflammatory, antimicrobial, and anticancer properties. The chlorine atoms in 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one could play a crucial role in modulating these effects by participating in hydrogen bonding or hydrophobic interactions with biological targets.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Researchers have been exploring various modifications to the pyrazolone core to optimize its pharmacokinetic and pharmacodynamic profiles. The chlorine substituents provide a handle for further chemical manipulation, allowing chemists to introduce additional functional groups or alter the electronic distribution of the molecule. Such modifications can lead to improved potency, reduced toxicity, and enhanced target specificity.
Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one. Molecular docking studies have been particularly useful in predicting how this compound might interact with biological targets such as enzymes or receptors. These virtual screening approaches can significantly reduce the time and cost associated with traditional high-throughput screening methods, thereby accelerating the drug discovery process.
The synthesis of 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted precursors followed by cyclization steps to form the pyrazolone ring. The introduction of chlorine atoms at the specified positions often necessitates the use of chlorinating agents or palladium-catalyzed cross-coupling reactions.
From a biological perspective, the potential activities of 4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one are still under investigation. However, preliminary studies suggest that it may interact with various cellular pathways relevant to human health and disease. For example, its ability to modulate inflammatory responses could make it useful in treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its antimicrobial properties might be exploited in developing new antibiotics or antifungal agents.
The compound's solubility and stability are also critical factors to consider when evaluating its potential as a therapeutic agent. Solubility determines how well it can be absorbed into the bloodstream after administration, while stability affects its shelf life and bioavailability. Researchers often employ techniques such as solubility enhancement methods or prodrug formulations to address these challenges.
In conclusion,4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one (CAS No. 400076-68-8) represents an intriguing molecule with significant pharmaceutical potential. Its unique structural features and reported bioactivities make it a valuable candidate for further research in medicinal chemistry. As our understanding of biological systems continues to expand, this compound may play an important role in developing novel treatments for various diseases.
400076-68-8 (4-(2-chlorophenyl)-2-(3-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)